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Compound of Interest

Compound Name:
1-Phenyl-2-

(trifluoromethoxy)ethan-1-amine

Cat. No.: B13167317

Get Quote

Compound Identity:

IUPAC Name: 1-Phenyl-2-(trifluoromethoxy)ethan-1-amine

Molecular Formula: C

H

F

NO

Molecular Weight: 205.18 g/mol

Key Structural Motif:

-Trifluoromethoxy amine (Bioisostere for

-methoxy amines with enhanced metabolic stability).
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Strategic Importance & Synthesis Context
The trifluoromethoxy group (-OCF

) is a "privileged motif" in modern drug discovery, offering high lipophilicity (

= +1.04) and unique conformational properties due to the anomeric effect. For researchers, the
primary challenge in characterizing 1-Phenyl-2-(trifluoromethoxy)ethan-1-amine lies in
distinguishing it from its regioisomers and ensuring the integrity of the labile -OCF

group during analysis.

Synthesis Context for Purity Analysis: This compound is typically derived from 2-amino-2-

phenylethan-1-ol via O-trifluoromethylation. Consequently, the most common impurities to

screen for are:

Unreacted Amino Alcohol: Broad OH stretch in IR (~3400 cm

), absence of -OCF

signal in

F NMR.

Defluorinated Byproducts: -OCHF

analogs (look for characteristic triplet in

H NMR around 6.0-6.5 ppm).

Nuclear Magnetic Resonance (NMR) Profiling[1][2]
[3][4]
H NMR Spectroscopy (400 MHz, CDCl )
The proton spectrum is defined by an ABX spin system involving the chiral center methine and

the adjacent methylene protons.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Insight

7.25 – 7.40 Multiplet 5H Ar-H

Phenyl ring

protons

(overlapping).

4.25
dd (Doublet of

Doublets)
1H CH-NH

Benzylic

methine.

Coupled to the

adjacent CH

(J

4-8 Hz).

4.05 dd (ABX part A) 1H

CH

H

-OCF

Diastereotopic

methylene proton

adjacent to ether

oxygen.

3.92 dd (ABX part B) 1H

CH

H

-OCF

Diastereotopic

methylene

proton.

1.80 Broad Singlet 2H -NH

Exchangeable.

Shift varies with

concentration/sol

vent.[1]

Technical Note on Couplings: The methylene protons (3.92/4.05 ppm) are diastereotopic due to

the adjacent chiral center (C1). They will appear as a complex ABX pattern rather than a simple

doublet.

C NMR Spectroscopy (100 MHz, CDCl )
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The diagnostic feature is the quartet splitting of the trifluoromethoxy carbon.

Chemical Shift (

, ppm)
Multiplicity

Coupling (

)
Assignment

142.5 Singlet -
C

-ipso

128.8, 127.8, 126.5 Singlets -
C

(ortho, meta, para)

121.5 Quartet Hz
-OCF

73.2 Singlet -
-CH

-O-

56.8 Singlet - -CH-NH

F NMR Spectroscopy (376 MHz, CDCl )
This is the "Gold Standard" for purity assessment.

Chemical Shift:

-57.0 ppm (

1.0 ppm).

Multiplicity: Singlet (typically).

Interpretation:

-57.0 ppm: Intact aliphatic -OCF

.

-58.0 to -59.0 ppm: Suggests aryl -OCF

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13167317?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(impurity if migration occurred).

-80 to -85 ppm: Suggests hydrolysis to trifluoroacetic acid derivatives (degradation).

Mass Spectrometry (MS) Fragmentation Logic[5]
The fragmentation of 1-Phenyl-2-(trifluoromethoxy)ethan-1-amine under Electron Impact (EI,

70 eV) follows a specific pathway dominated by

-cleavage.

Fragmentation Pathway Diagram

Molecular Ion (M+)
m/z 205

Base Peak (α-Cleavage)
[Ph-CH=NH2]+

m/z 106

- •CH2OCF3 Tropylium Ion
[C7H7]+
m/z 91

- NH3 / Rearrangement

Neutral Loss
•CH2-OCF3 (Mass 99)

Click to download full resolution via product page

Caption: Primary fragmentation pathway via alpha-cleavage yielding the stabilized iminium ion.

Key Diagnostic Ions:

m/z 205 (M+): Weak or absent (typical for primary aliphatic amines).

m/z 106 (Base Peak): [Ph-CH=NH

]

. This ion arises from the cleavage of the C1-C2 bond, losing the heavy -CH

OCF

group. This is the fingerprint signal.[2]

m/z 91: Tropylium ion (C
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H

), characteristic of the benzyl moiety.

m/z 77: Phenyl cation (C

H

).

Infrared (IR) Spectroscopy
The IR spectrum serves as a rapid check for functional group integrity.

Wavenumber (cm

)
Intensity Vibrational Mode Diagnostic Value

3380, 3310 Medium N-H Stretch

Doublet indicates

primary amine (-NH

).

2850-2950 Medium C-H Stretch Alkyl backbone.

1200-1280 Very Strong C-F Stretch

The dominant feature

of the spectrum.

Broad and intense.

1150-1180 Strong C-O-C Stretch Ether linkage.

1600, 1495 Medium C=C Aromatic
Phenyl ring breathing

modes.

Experimental Protocol: Sample Preparation for
Analysis
To ensure the data matches the profiles above, follow this self-validating preparation protocol.

Step 1: Solvent Selection
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Use CDCl

(Chloroform-d) neutralized with basic alumina or silver foil.

Why? Acidic CDCl

can protonate the amine (forming R-NH

), which shifts the

-proton signal (CH-NH

) downfield by ~0.5-1.0 ppm and broadens the peaks.

Step 2: Concentration

NMR: 10-15 mg in 0.6 mL solvent.

MS: Dilute to <10 ppm in Methanol (avoid acetonitrile if using ESI to prevent adduct

formation).

Step 3: Water Suppression

The amine protons (1.80 ppm) exchange with water. If the sample is "wet," the NH

peak may merge with the H

O peak (~1.56 ppm in CDCl

). Dry the sample under high vacuum for 1 hour prior to dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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